Cas no 1291177-22-4 (4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 1291177-22-4
• MF: C₆H₇BrN₂O₂
• MW: 219.035980463028
• CID: 4586522
• PubChem ID: 61795672
• Update Time: 2025-07-22

4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid
• 4-Bromo-5-ethyl-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-bromo-5-ethyl-

• Inchi： 1S/C6H7BrN2O2/c1-2-3-4(7)5(6(10)11)9-8-3/h2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： PIUROJWXCZWEPW-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(Br)C(C(O)=O)=N1

4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid

Introduction to 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 1291177-22-4)

4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 1291177-22-4, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole family, which is well-documented for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a bromine substituent at the 4-position and an ethyl group at the 3-position, along with a carboxylic acid functional group at the 5-position, contribute to its unique chemical properties and potential applications.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, which makes it a versatile scaffold for medicinal chemistry. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of halogen atoms, such as bromine, into the pyrazole ring can enhance its reactivity and binding affinity to biological targets, making it a valuable intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyrazole derivatives. The compound 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 1291177-22-4) has been explored in several preclinical studies for its potential pharmacological effects. Its structural motif suggests that it may interact with enzymes and receptors involved in various disease pathways, particularly those related to cancer and inflammation.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more sophisticated molecules. The carboxylic acid group at the 5-position allows for further functionalization via esterification, amidation, or other chemical transformations, enabling researchers to tailor its properties for specific applications. For instance, it has been utilized in the development of inhibitors targeting protein kinases, which are key players in signal transduction pathways associated with tumor growth and progression.

Recent advancements in computational chemistry have also highlighted the importance of 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 1291177-22-4) in drug discovery. Molecular docking studies have demonstrated that this compound can bind effectively to various biological targets, including cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These kinases are implicated in numerous diseases, making them attractive therapeutic targets. The ability of this compound to modulate kinase activity has opened up new avenues for treating conditions such as rheumatoid arthritis and certain types of cancer.

The bromine atom at the 4-position of the pyrazole ring is particularly noteworthy, as it serves as a handle for further chemical manipulation. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at this position, expanding the compound's structural diversity. Such modifications can enhance its solubility, bioavailability, and overall pharmacological efficacy.

In addition to its potential as an intermediate in drug synthesis, 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 1291177-22-4) has been investigated for its role in material science applications. Pyrazole derivatives exhibit interesting electronic properties due to their aromatic nature, making them suitable candidates for use in organic semiconductors and light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like the carboxylic acid moiety can influence these properties, offering opportunities for fine-tuning device performance.

The synthesis of 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include bromination of pre-existing pyrazole derivatives followed by alkylation and carboxylation steps. Advances in green chemistry have also led to more sustainable methods for producing this compound, emphasizing the use of catalytic processes and minimal waste generation.

From a regulatory perspective, compounds like 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid (CAS No. 1291177-22-4) must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential to evaluate their biological activity and potential side effects. These studies provide critical data that informs subsequent clinical trials designed to assess their therapeutic value in human populations.

The growing interest in pyrazole derivatives underscores their significance as pharmacological tools. As research continues to uncover new biological targets and synthetic strategies, compounds such as 4-bromo-3-ethyl-1H-pyrazole-5-carboxylic acid are likely to play an increasingly important role in the development of next-generation therapeutics. Their unique structural features offer a rich foundation for innovation across multiple disciplines within chemistry and medicine.